molecular formula C8H7N3O2 B3219919 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid CAS No. 1190321-98-2

3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

Cat. No. B3219919
CAS RN: 1190321-98-2
M. Wt: 177.16 g/mol
InChI Key: CGOLVCIDJMKFBF-UHFFFAOYSA-N
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Description

3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is a heterocyclic compound with the following chemical formula: C₈H₆N₂O₂ . It belongs to the class of pyrrolopyridine derivatives and exhibits intriguing biological properties.


Synthesis Analysis

The synthesis of this compound involves intricate organic chemistry processes. Researchers have employed various strategies to access it, including diverse synthetic routes and functional group modifications . One notable approach is the 5-position modification of the pyrrolo[2,3-b]pyridine ring, which plays a crucial role in enhancing its biological activity .


Molecular Structure Analysis

The molecular structure of 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid consists of a pyrrolopyridine core with an amino group at position 3 and a carboxylic acid group at position 4. The arrangement of atoms and bonds within the ring system influences its interactions with biological targets .


Chemical Reactions Analysis

This compound can participate in various chemical reactions, including acid-base reactions , esterification , and amidation . Its reactivity depends on the functional groups present, such as the amino and carboxylic acid moieties. Researchers have explored its derivatization to enhance its pharmacological properties .


Physical And Chemical Properties Analysis

  • Molecular Weight : Approximately 162.15 g/mol .

Mechanism of Action

The primary mechanism of action for 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid likely involves its interaction with specific biological targets. Notably, it exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs) , particularly FGFR1, FGFR2, and FGFR3. These receptors play essential roles in cell signaling pathways related to organ development, cell proliferation, angiogenesis, and migration. Inhibition of FGFRs represents a promising strategy for cancer therapy, and this compound shows potential in this regard .

properties

IUPAC Name

3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O2/c9-5-3-11-7-6(5)4(8(12)13)1-2-10-7/h1-3H,9H2,(H,10,11)(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGOLVCIDJMKFBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C2C(=C1C(=O)O)C(=CN2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
Reactant of Route 2
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Reactant of Route 3
3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
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